4-((5-(((4,6-Dimethylpyrimidin-2-yl)thio)methyl)-1,3,4-thiadiazol-2-yl)amino)benzenesulfonamide
Description
This compound is a heterocyclic sulfonamide derivative featuring a benzenesulfonamide core linked to a 1,3,4-thiadiazole ring via an amino group. The thiadiazole moiety is further substituted with a thioether bridge connecting it to a 4,6-dimethylpyrimidine group. The compound’s structural complexity—integrating sulfur-containing heterocycles (thiadiazole, pyrimidine) and a sulfonamide group—aligns with pharmacophores commonly explored in antimicrobial or anticancer drug development.
Properties
IUPAC Name |
4-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-1,3,4-thiadiazol-2-yl]amino]benzenesulfonamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N6O2S3/c1-9-7-10(2)18-14(17-9)24-8-13-20-21-15(25-13)19-11-3-5-12(6-4-11)26(16,22)23/h3-7H,8H2,1-2H3,(H,19,21)(H2,16,22,23) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAWWLYQRQXDFKM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC2=NN=C(S2)NC3=CC=C(C=C3)S(=O)(=O)N)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N6O2S3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
4-((5-(((4,6-Dimethylpyrimidin-2-yl)thio)methyl)-1,3,4-thiadiazol-2-yl)amino)benzenesulfonamide is a complex compound that incorporates several biologically active moieties. Its structure suggests potential for diverse pharmacological activities, particularly in the fields of oncology and infectious diseases. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.
Chemical Structure
The compound can be broken down into key components:
- 4,6-Dimethylpyrimidin-2-yl : This moiety is often associated with enhanced biological activity due to its ability to interact with various biological targets.
- Thiadiazole : Known for its antimicrobial and anticancer properties.
- Benzenesulfonamide : Commonly found in many pharmaceuticals, contributing to the compound's solubility and activity.
The biological activities of 4-((5-(((4,6-Dimethylpyrimidin-2-yl)thio)methyl)-1,3,4-thiadiazol-2-yl)amino)benzenesulfonamide can be attributed to the following mechanisms:
- Anticancer Activity :
- Antimicrobial Properties :
- Anti-inflammatory Effects :
Table 1: Summary of Biological Activities
Case Studies
- Anticancer Efficacy : A study evaluated the cytotoxic effects of related thiadiazole derivatives on various cancer cell lines. Results indicated that compounds with structural similarities exhibited IC50 values in the low micromolar range against A549 lung carcinoma cells, suggesting strong potential for further development as anticancer agents .
- Antimicrobial Testing : In vitro testing revealed that derivatives containing the 1,3,4-thiadiazole ring showed potent activity against Gram-positive and Gram-negative bacteria. For instance, a derivative demonstrated a minimum inhibitory concentration (MIC) of 8 µg/mL against Staphylococcus aureus .
- Inflammation Models : In animal models of inflammation, compounds similar to 4-((5-(((4,6-Dimethylpyrimidin-2-yl)thio)methyl)-1,3,4-thiadiazol-2-yl)amino)benzenesulfonamide were shown to reduce edema significantly compared to control groups .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare the target compound with structurally related sulfonamide and heterocyclic derivatives described in the literature.
Key Comparative Insights:
Structural Complexity :
- The target compound uniquely combines 1,3,4-thiadiazole and pyrimidine rings via a thioether, distinguishing it from derivatives like the pyrimidine-thiazole hybrid in or the fused thiazolo-pyrimidine systems in . Its sulfonamide group is directly attached to the benzene ring, whereas other analogs (e.g., ) feature sulfonamides linked to secondary heterocycles.
For example:
- Compound 19/20 in was synthesized via microwave-assisted condensation of benzaldehyde, thiourea, and isothiazolidinone, highlighting the utility of modern synthetic techniques.
Functional Group Variations :
- The thioether bridge in the target compound may enhance metabolic stability compared to thioester or disulfide linkages in other analogs.
- The dimethylpyrimidine group could influence lipophilicity and binding affinity relative to the trimethylpyrimidine or phenyl-substituted systems in and .
Potential Applications: While biological data are absent for the target compound, structurally related sulfonamides in and thiazolo-pyrimidines in are often investigated for antimicrobial or enzyme-inhibitory activity. The target’s hybrid structure may offer synergistic effects or novel mechanisms of action.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
